molecular formula C11H12O6S B1509681 5-Methanesulfonyl-isophthalic acid dimethyl ester

5-Methanesulfonyl-isophthalic acid dimethyl ester

Cat. No. B1509681
M. Wt: 272.28 g/mol
InChI Key: KDLHKVUOTOGDCF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Methanesulfonyl-isophthalic acid dimethyl ester is a useful research compound. Its molecular formula is C11H12O6S and its molecular weight is 272.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Methanesulfonyl-isophthalic acid dimethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Methanesulfonyl-isophthalic acid dimethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-Methanesulfonyl-isophthalic acid dimethyl ester

Molecular Formula

C11H12O6S

Molecular Weight

272.28 g/mol

IUPAC Name

dimethyl 5-methylsulfonylbenzene-1,3-dicarboxylate

InChI

InChI=1S/C11H12O6S/c1-16-10(12)7-4-8(11(13)17-2)6-9(5-7)18(3,14)15/h4-6H,1-3H3

InChI Key

KDLHKVUOTOGDCF-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=CC(=C1)S(=O)(=O)C)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dissolve sodium sulfite (1.7 g, 13.51 mmol) and sodium bicarbonate (1.2 g, 14.19 mmol) in water (10 mL). Add 5-chlorosulfonyl-isophthalic acid dimethyl ester (2.0 g, 6.76 mmol) and ethanol (2 mL). Heat to 50° C. for 2 h, concentrate and dry the solid. Add DMF (40 mL) and iodomethane (4.56 g, 32 mmol) and stir at room temperature for 3 h. Dilute with ethyl acetate, wash with 10% aqueous potassium carbonate, 1 N lithium chloride and saturated aqueous sodium chloride. Dry (magnesium sulfate) and concentrate to give the title compound as a solid.
Quantity
1.7 g
Type
reactant
Reaction Step One
Quantity
1.2 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Quantity
4.56 g
Type
reactant
Reaction Step Four
Name
Quantity
40 mL
Type
solvent
Reaction Step Four
Quantity
2 mL
Type
solvent
Reaction Step Five

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